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Compound of Interest

Compound Name:
6,7-Dichlorobenzo[d]thiazol-2-

amine

Cat. No.: B1220176 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 6,7-
Dichlorobenzo[d]thiazol-2-amine

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 6,7-Dichlorobenzo[d]thiazol-2-amine, a dichlorinated benzothiazole derivative.

The information presented herein is crucial for researchers engaged in medicinal chemistry,

materials science, and drug development, as these properties fundamentally influence the

compound's behavior in chemical and biological systems, including its absorption, distribution,

metabolism, and excretion (ADME) profile.

Core Physicochemical Characteristics
The following table summarizes the key physicochemical properties of 6,7-
Dichlorobenzo[d]thiazol-2-amine. Data has been aggregated from various chemical

databases and suppliers.
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Property Value Data Source

Molecular Formula C₇H₄Cl₂N₂S [1][2]

Molecular Weight 219.09 g/mol [1][2]

Appearance Off-white to light yellow solid [2]

Melting Point 240-242 °C [2]

Boiling Point (Predicted) 379.7 ± 45.0 °C [2]

Density (Predicted) 1.654 ± 0.06 g/cm³ [2]

pKa (Predicted) 2.03 ± 0.30 [2]

LogP 3.1853 [1]

Topological Polar Surface Area

(TPSA)
38.91 Å² [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 1 [1]

Rotatable Bonds 0 [1]

CAS Number 25150-27-0 [1][2]

Storage Conditions

Inert atmosphere, room

temperature, keep in dark

place.[2] Alternatively, 4°C and

protected from light.[1]

Experimental Protocols
While specific experimental documentation for determining the physicochemical properties of

6,7-Dichlorobenzo[d]thiazol-2-amine is not readily available in the public domain, standard

laboratory procedures are applicable. The following outlines a general protocol for a key

experimental determination.

Melting Point Determination Protocol
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The melting point is a critical indicator of a compound's purity. The value of 240-242 °C

indicates that 6,7-Dichlorobenzo[d]thiazol-2-amine is a solid at room temperature.

Objective: To determine the melting point range of a solid sample of 6,7-
Dichlorobenzo[d]thiazol-2-amine.

Apparatus:

Melting point apparatus (e.g., Electrothermal or Stuart SMP series)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Sample of 6,7-Dichlorobenzo[d]thiazol-2-amine

Methodology:

Sample Preparation: A small amount of the crystalline solid is finely ground into a powder

using a mortar and pestle to ensure uniform heat distribution.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The

tube is then inverted and tapped gently on a hard surface to pack the sample into the sealed

end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:

The apparatus is set to heat at a rapid rate initially to approach the expected melting point

(e.g., to ~220 °C).

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The sample is observed through the magnifying lens.
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Data Recording:

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample has completely melted into a clear liquid is

recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically < 2 °C) is indicative of a high-purity

compound.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the characterization of a

synthesized chemical compound like 6,7-Dichlorobenzo[d]thiazol-2-amine, from initial

synthesis to final property determination.
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Caption: Workflow for Synthesis and Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1220176?utm_src=pdf-custom-synthesis
https://www.chemscene.com/25150-27-0.html?productObj=CS-0060630
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1407754.htm
https://www.benchchem.com/product/b1220176#physicochemical-properties-of-6-7-dichlorobenzo-d-thiazol-2-amine
https://www.benchchem.com/product/b1220176#physicochemical-properties-of-6-7-dichlorobenzo-d-thiazol-2-amine
https://www.benchchem.com/product/b1220176#physicochemical-properties-of-6-7-dichlorobenzo-d-thiazol-2-amine
https://www.benchchem.com/product/b1220176#physicochemical-properties-of-6-7-dichlorobenzo-d-thiazol-2-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

